Cas no 2228757-12-6 (1-(7-chloro-1,3-dioxaindan-5-yl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(7-chloro-1,3-dioxaindan-5-yl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2228757-12-6
• MF: C₁₂H₉ClO₅
• MW: 268.649863004684
• CID: 6494066
• PubChem ID: 165636629
• Update Time: 2025-05-20

1-(7-chloro-1,3-dioxaindan-5-yl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(7-chloro-1,3-dioxaindan-5-yl)-3-oxocyclobutane-1-carboxylic acid
• 2228757-12-6
• EN300-1989042

• Inchi： 1S/C12H9ClO5/c13-8-1-6(2-9-10(8)18-5-17-9)12(11(15)16)3-7(14)4-12/h1-2H,3-5H2,(H,15,16)
• InChI Key： AKAFHJCPPLFDKN-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=CC(=C1)C1(C(=O)O)CC(C1)=O)OCO2

Computed Properties

• Exact Mass: 268.0138511g/mol
• Monoisotopic Mass: 268.0138511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.8Ų

Additional information on 1-(7-chloro-1,3-dioxaindan-5-yl)-3-oxocyclobutane-1-carboxylic acid

1-(7-Chloro-1,3-dioxaindan-5-yl)-3-oxocyclobutane-1-carboxylic Acid (CAS No. 2228757-12-6): A Comprehensive Overview

1-(7-Chloro-1,3-dioxaindan-5-yl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228757-12-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

The molecular structure of 1-(7-chloro-1,3-dioxaindan-5-yl)-3-oxocyclobutane-1-carboxylic acid is composed of a cyclobutane ring fused with a dioxaindan moiety and a carboxylic acid group. The presence of the chlorine atom at the 7-position of the dioxaindan ring imparts unique chemical and biological properties to the molecule. This structural complexity makes it an intriguing candidate for drug development, particularly in areas where specific molecular interactions are crucial.

The synthesis of 1-(7-chloro-1,3-dioxaindan-5-yl)-3-oxocyclobutane-1-carboxylic acid involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the cyclization of a suitable precursor followed by functional group transformations. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes, reducing the overall cost and ecological impact of production.

In terms of biological activity, 1-(7-chloro-1,3-dioxaindan-5-yl)-3-oxocyclobutane-1-carboxylic acid has been studied for its potential as an inhibitor of specific enzymes and receptors. Research has shown that this compound exhibits potent inhibitory activity against certain kinases and proteases, which are key targets in the treatment of various diseases such as cancer and inflammatory disorders. The mechanism of action involves the selective binding to active sites on these enzymes, thereby modulating their function and downstream signaling pathways.

Clinical trials involving 1-(7-chloro-1,3-dioxaindan-5-yl)-3-oxocyclobutane-1-carboxylic acid are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have demonstrated favorable pharmacokinetic profiles and tolerability, with no significant adverse effects reported at therapeutic doses. These findings are encouraging and suggest that further clinical development is warranted.

Beyond its therapeutic applications, 1-(7-chloro-1,3-dioxaindan-5-yl)-3-oxocyclobutane-1-carboxylic acid has also been explored for its potential use in diagnostic imaging. The unique structural features of this compound make it suitable for conjugation with imaging agents, enabling non-invasive visualization of specific biological processes in vivo. This dual functionality as both a therapeutic agent and a diagnostic tool highlights its versatility and broad applicability in medical research.

The environmental impact of 1-(7-chloro-1,3-dioxaindan-5-yl)-3-oxocyclobutane-1-carboxylic acid is another important consideration. Studies have shown that this compound is biodegradable under certain conditions, reducing the risk of long-term environmental accumulation. However, ongoing research is necessary to fully understand its ecological footprint and to develop strategies for sustainable production and disposal.

In conclusion, 1-(7-chloro-1,3-dioxaindan-5-yl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228757-12-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new insights into the potential uses and mechanisms of action of this compound will emerge, contributing to the advancement of healthcare solutions.